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For Researchers, Scientists, and Drug Development Professionals

Introduction
Indanomycin is a carboxylic acid ionophore produced by the bacterium Streptomyces

antibioticus.[1][2] Like other divalent cation ionophores such as ionomycin and A23187,

Indanomycin facilitates the transport of calcium ions (Ca²⁺) across biological membranes,

leading to a rapid increase in intracellular calcium concentration.[1] This property makes it a

valuable tool for studying calcium signaling pathways, validating calcium-sensitive assays, and

investigating cellular processes that are regulated by intracellular calcium. These application

notes provide detailed protocols for measuring the effect of Indanomycin on intracellular

calcium levels using common fluorescence-based techniques.

Mechanism of Action
Indanomycin is a lipid-soluble molecule that can diffuse across the cell membrane. In the

presence of a calcium gradient, it chelates Ca²⁺ ions and transports them across the

membrane into the cytoplasm. This influx of Ca²⁺ from the extracellular space, along with the

release of Ca²⁺ from intracellular stores like the endoplasmic reticulum, leads to a significant

and rapid rise in cytosolic calcium levels. This controlled elevation of intracellular calcium can

be used to mimic the effects of various physiological stimuli that trigger calcium signaling.

A diagram illustrating the mechanism of action of Indanomycin is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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